Cas no 2227713-40-6 ((2R)-4-(3-bromo-4-methoxyphenyl)butan-2-ol)

• Product Name: (2R)-4-(3-bromo-4-methoxyphenyl)butan-2-ol
• CAS No: 2227713-40-6
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 6292541
• PubChem ID: 93965032
• Update Time: 2025-05-21

(2R)-4-(3-bromo-4-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-bromo-4-methoxyphenyl)butan-2-ol
• EN300-1908332
• 2227713-40-6

• Inchi： 1S/C11H15BrO2/c1-8(13)3-4-9-5-6-11(14-2)10(12)7-9/h5-8,13H,3-4H2,1-2H3/t8-/m1/s1
• InChI Key： IXRCNZSQROVFDX-MRVPVSSYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC[C@@H](C)O)OC

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-4-(3-bromo-4-methoxyphenyl)butan-2-ol

(2R)-4-(3-Bromo-4-Methoxyphenyl)Butan-2-Ol: A Comprehensive Overview

(2R)-4-(3-Bromo-4-Methoxyphenyl)Butan-2-Ol, also known by its CAS number 2227713-40-6, is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its chiral center at the second carbon of the butanol chain, which imparts unique stereochemical properties. The presence of a bromine atom and a methoxy group on the aromatic ring further enhances its reactivity and makes it a valuable intermediate in various synthetic pathways.

The synthesis of (2R)-4-(3-Bromo-4-Methoxyphenyl)Butan-2-Ol typically involves multi-step processes, often starting from readily available aromatic precursors. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for large-scale applications. The compound's structure allows for diverse functionalization, including oxidation, reduction, and substitution reactions, which are critical in drug discovery and development.

In the pharmaceutical sector, (2R)-4-(3-Bromo-4-Methoxyphenyl)Butan-2-Ol has shown promise as a lead compound in the development of novel therapeutics. Its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, has been extensively studied. Recent research highlights its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit COX enzymes without significant adverse effects.

The chemical industry has also benefited from the unique properties of this compound. Its use as a chiral building block in asymmetric synthesis has revolutionized the production of enantiomerically pure compounds, which are essential for modern drug formulations. Additionally, its role in the synthesis of agrochemicals and advanced materials continues to expand, driven by its compatibility with various reaction conditions.

From an environmental perspective, the ecological impact of (2R)-4-(3-Bromo-4-Methoxyphenyl)Butan-2-Ol has been a subject of recent scrutiny. Studies indicate that while it exhibits moderate biodegradability under aerobic conditions, its persistence in certain environmental matrices necessitates careful handling during industrial processes. Regulatory frameworks are increasingly emphasizing the need for sustainable practices to minimize ecological risks associated with this compound.

In conclusion, (2R)-4-(3-Bromo-4-Methoxyphenyl)Butan-2-Ol stands as a testament to the ingenuity of modern organic chemistry. Its versatility across multiple industries, coupled with ongoing research into its biological and environmental impacts, ensures that it remains a focal point for scientific innovation. As new applications emerge and synthetic methodologies evolve, this compound will undoubtedly continue to play a pivotal role in advancing both scientific knowledge and industrial progress.